Cas no 1219980-70-7 (N-benzyl-6-chloro-N-ethylpyrimidin-4-amine)
1219980-70-7 structure
Product Name:N-benzyl-6-chloro-N-ethylpyrimidin-4-amine
CAS No:1219980-70-7
MF:C13H14ClN3
MW:247.723361492157
MDL:MFCD13329208
CID:1072606
PubChem ID:53410831
Update Time:2025-04-20
N-benzyl-6-chloro-N-ethylpyrimidin-4-amine Chemical and Physical Properties
Names and Identifiers
-
- N-Benzyl-6-chloro-N-ethyl-4-pyrimidinamine
- N-benzyl-6-chloro-N-ethylpyrimidin-4-amine
- 6-Chloro-N-ethyl-N-(phenylmethyl)-4-pyrimidinamine
- AKOS010531305
- DTXSID501226674
- SB58767
- 1219980-70-7
- F1967-4585
-
- MDL: MFCD13329208
- Inchi: 1S/C13H14ClN3/c1-2-17(9-11-6-4-3-5-7-11)13-8-12(14)15-10-16-13/h3-8,10H,2,9H2,1H3
- InChI Key: KLMMVOBTDDPHEY-UHFFFAOYSA-N
- SMILES: ClC1=CC(=NC=N1)N(CC)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 247.0876252g/mol
- Monoisotopic Mass: 247.0876252g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 219
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 29Ų
Experimental Properties
- Density: 1.2±0.1 g/cm3
- Boiling Point: 404.5±35.0 °C at 760 mmHg
- Flash Point: 198.4±25.9 °C
- Vapor Pressure: 0.0±0.9 mmHg at 25°C
N-benzyl-6-chloro-N-ethylpyrimidin-4-amine Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
N-benzyl-6-chloro-N-ethylpyrimidin-4-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 051856-500mg |
N-Benzyl-6-chloro-N-ethyl-4-pyrimidinamine |
1219980-70-7 | 500mg |
$237.00 | 2023-09-06 | ||
| Matrix Scientific | 051856-2.5g |
N-Benzyl-6-chloro-N-ethyl-4-pyrimidinamine |
1219980-70-7 | 2.5g |
$720.00 | 2023-09-06 | ||
| Chemenu | CM307481-1g |
N-Benzyl-6-chloro-N-ethylpyrimidin-4-amine |
1219980-70-7 | 95% | 1g |
$165 | 2023-02-03 | |
| Chemenu | CM307481-5g |
N-Benzyl-6-chloro-N-ethylpyrimidin-4-amine |
1219980-70-7 | 95% | 5g |
$495 | 2023-02-03 | |
| TRC | N301221-100mg |
N-benzyl-6-chloro-n-ethylpyrimidin-4-amine |
1219980-70-7 | 100mg |
$ 70.00 | 2022-06-03 | ||
| TRC | N301221-500mg |
N-benzyl-6-chloro-n-ethylpyrimidin-4-amine |
1219980-70-7 | 500mg |
$ 250.00 | 2022-06-03 | ||
| TRC | N301221-1g |
N-benzyl-6-chloro-n-ethylpyrimidin-4-amine |
1219980-70-7 | 1g |
$ 390.00 | 2022-06-03 | ||
| Life Chemicals | F1967-4585-0.25g |
N-benzyl-6-chloro-N-ethylpyrimidin-4-amine |
1219980-70-7 | 95%+ | 0.25g |
$243.0 | 2023-09-06 | |
| Life Chemicals | F1967-4585-0.5g |
N-benzyl-6-chloro-N-ethylpyrimidin-4-amine |
1219980-70-7 | 95%+ | 0.5g |
$256.0 | 2023-09-06 | |
| Life Chemicals | F1967-4585-1g |
N-benzyl-6-chloro-N-ethylpyrimidin-4-amine |
1219980-70-7 | 95%+ | 1g |
$270.0 | 2023-09-06 |
N-benzyl-6-chloro-N-ethylpyrimidin-4-amine Related Literature
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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